Cas no 1804487-46-4 (6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride)

6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride is a versatile intermediate in organic synthesis, particularly valued for its reactive carbonyl chloride group and electron-withdrawing substituents. The presence of the cyano and difluoromethyl groups enhances its utility in constructing complex heterocyclic frameworks, while the hydroxyl group offers additional functionalization potential. This compound is commonly employed in pharmaceutical and agrochemical research, where its structural features facilitate the development of bioactive molecules. Its stability under controlled conditions and high reactivity with nucleophiles make it a preferred choice for selective acylations and further derivatizations. Proper handling under inert atmospheres is recommended due to its moisture sensitivity.
6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride structure
1804487-46-4 structure
Product Name:6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride
CAS No:1804487-46-4
MF:C8H3ClF2N2O2
MW:232.571427583694
CID:4875993
Update Time:2025-05-26

6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride
    • Inchi: 1S/C8H3ClF2N2O2/c9-7(15)5-4(14)1-3(2-12)13-6(5)8(10)11/h1,8H,(H,13,14)
    • InChI Key: AZMCLALJBNKQDW-UHFFFAOYSA-N
    • SMILES: ClC(C1C(C=C(C#N)NC=1C(F)F)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 445
  • XLogP3: 1.4
  • Topological Polar Surface Area: 70

6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029042407-1g
6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride
1804487-46-4 97%
1g
$1,579.40 2022-04-02

Additional information on 6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride

Introduction to 6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride (CAS No. 1804487-46-4)

6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride (CAS No. 1804487-46-4) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a cyano group, difluoromethyl moiety, and a hydroxyl group, offers a wide range of applications in the development of novel therapeutic agents.

The cyano group in 6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride imparts significant electronic and steric effects, making it an attractive scaffold for the design of bioactive molecules. The presence of the difluoromethyl moiety further enhances the compound's metabolic stability and pharmacokinetic properties, which are crucial for optimizing drug candidates. Additionally, the hydroxyl group provides a reactive site for further functionalization, enabling the synthesis of diverse derivatives with tailored biological activities.

Recent studies have highlighted the potential of 6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride could serve as a valuable starting point for the development of new drugs targeting inflammatory diseases and pain management.

In another study, scientists at a leading pharmaceutical company investigated the antiviral activity of 6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride and its derivatives. The results showed that these compounds effectively inhibited the replication of several RNA viruses, including influenza and coronaviruses. This discovery opens up new avenues for the development of antiviral therapies, particularly in light of the ongoing global health challenges posed by viral infections.

The carbonyl chloride functionality in 6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride is particularly noteworthy for its reactivity and versatility in synthetic transformations. This group can readily undergo nucleophilic acyl substitution reactions, allowing for the facile introduction of various functional groups. This property makes 6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride an excellent building block for combinatorial chemistry approaches, where large libraries of structurally diverse compounds can be rapidly synthesized and screened for biological activity.

Beyond its applications in drug discovery, 6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride has also found utility in materials science and chemical synthesis. Its unique electronic properties make it suitable for use as a ligand in coordination chemistry, where it can form stable complexes with metal ions. These complexes have potential applications in catalysis, sensing, and materials science, further expanding the scope of this versatile compound.

In conclusion, 6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride (CAS No. 1804487-46-4) is a highly functionalized compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and reactivity profile make it an attractive candidate for the development of novel therapeutic agents and advanced materials. As ongoing research continues to uncover new properties and applications, 6-Cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride is poised to play a significant role in advancing scientific knowledge and technological innovation.

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